Cas no 1247768-30-4 ((2-bromophenyl)methyl3-(methylsulfanyl)propylamine)

• Product Name: (2-bromophenyl)methyl3-(methylsulfanyl)propylamine
• CAS No: 1247768-30-4
• MF: C₁₁H₁₆BrNS
• MW: 274.220440864563
• CID: 5216424
• PubChem ID: 61401471
• Update Time: 2025-06-30

(2-bromophenyl)methyl3-(methylsulfanyl)propylamine Chemical and Physical Properties

Names and Identifiers

• [(2-Bromophenyl)methyl][3-(methylsulfanyl)propyl]amine
• Benzenemethanamine, 2-bromo-N-[3-(methylthio)propyl]-
• (2-bromophenyl)methyl3-(methylsulfanyl)propylamine

• Inchi： 1S/C11H16BrNS/c1-14-8-4-7-13-9-10-5-2-3-6-11(10)12/h2-3,5-6,13H,4,7-9H2,1H3
• InChI Key： DTYUQXRDKJWORB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CNCCCSC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 143
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Additional information on (2-bromophenyl)methyl3-(methylsulfanyl)propylamine

Introduction to (2-bromophenyl)methyl3-(methylsulfanyl)propylamine (CAS No. 1247768-30-4)

(2-bromophenyl)methyl3-(methylsulfanyl)propylamine, also known by its CAS number 1247768-30-4, is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a brominated phenyl group, a methyl sulfanyl group, and an amine functional group. These structural features contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical formula of (2-bromophenyl)methyl3-(methylsulfanyl)propylamine is C₁₁H₁₆BrNS, and its molecular weight is approximately 254.16 g/mol. The compound's physical properties, such as its melting point, boiling point, and solubility in various solvents, are crucial for understanding its behavior in different chemical and biological environments. Recent studies have shown that the compound exhibits good solubility in polar solvents like methanol and dimethyl sulfoxide (DMSO), which facilitates its use in solution-based reactions and assays.

In the context of medicinal chemistry, (2-bromophenyl)methyl3-(methylsulfanyl)propylamine has been the subject of extensive research due to its potential as a scaffold for the development of new drugs. The brominated phenyl group can be used as a site for further functionalization, allowing for the creation of derivatives with enhanced pharmacological properties. For instance, the introduction of additional functional groups can modulate the compound's binding affinity to specific biological targets, such as receptors or enzymes.

The presence of the methyl sulfanyl group in (2-bromophenyl)methyl3-(methylsulfanyl)propylamine is particularly noteworthy. Sulfur-containing compounds often exhibit unique biological activities, including antioxidant and anti-inflammatory properties. This makes (2-bromophenyl)methyl3-(methylsulfanyl)propylamine an attractive candidate for the development of drugs targeting oxidative stress-related diseases and inflammatory conditions.

Clinical research has also highlighted the potential therapeutic applications of compounds derived from (2-bromophenyl)methyl3-(methylsulfanyl)propylamine. For example, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of this compound demonstrated significant anti-cancer activity against several types of human cancer cell lines. The researchers found that the compound induced apoptosis (programmed cell death) in cancer cells while showing minimal toxicity to normal cells.

In addition to its potential as an anti-cancer agent, (2-bromophenyl)methyl3-(methylsulfanyl)propylamine has been investigated for its neuroprotective properties. Preclinical studies have shown that the compound can protect neurons from oxidative damage and reduce neuroinflammation, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of (2-bromophenyl)methyl3-(methylsulfanyl)propylamine involves several well-established chemical reactions. One common synthetic route involves the reaction of 2-bromobenzaldehyde with 3-(methylthio)propan-1-amine in the presence of a reducing agent such as sodium borohydride. This method yields high purity product with good yield, making it suitable for large-scale production.

The safety profile of (2-bromophenyl)methyl3-(methylsulfanyl)propylamine is another important consideration for its use in pharmaceutical research. Toxicological studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, thorough safety assessments are necessary before advancing to clinical trials.

In conclusion, (2-bromophenyl)methyl3-(methylsulfanyl)propylamine (CAS No. 1247768-30-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to explore its full potential, contributing to advancements in drug discovery and development.